Cas no 951947-53-8 (N-{2-(1H-Pyrrol-1-yl)-1,3-benzothiazol-6-yl-carbonyl}glycine)

• Product Name: N-{2-(1H-Pyrrol-1-yl)-1,3-benzothiazol-6-yl-carbonyl}glycine
• CAS No: 951947-53-8
• MF: C₁₄H₁₁N₃O₃S
• MW: 301.320441484451
• MDL: MFCD09851398
• CID: 4722864
• Update Time: 2025-10-30

N-{2-(1H-Pyrrol-1-yl)-1,3-benzothiazol-6-yl-carbonyl}glycine Chemical and Physical Properties

Names and Identifiers

• N-{[2-(1H-pyrrol-1-yl)-1,3-benzothiazol-6-yl]carbonyl}glycine
• 2-(2-(1H-Pyrrol-1-yl)benzo[d]thiazole-6-carboxamido)acetic acid
• STK717973
• glycine, N-[[2-(1H-pyrrol-1-yl)-6-benzothiazolyl]carbonyl]-
• N-{[2-(1H-Pyrrol-1-yl)-1,3-benzothiazol-6-yl]-carbonyl}glycine
• {[2-(pyrrol-1-yl)-1,3-benzothiazol-6-yl]formamido}acetic acid
• 2-{[2-(1H-pyrrol-1-yl)-1,3-benzothiazol-6-yl]formamido}acetic acid
• N-{2-(1H-Pyrrol-1-yl)-1,3-benzothiazol-6-yl-carbonyl}glycine

• MDL： MFCD09851398
• Inchi： 1S/C14H11N3O3S/c18-12(19)8-15-13(20)9-3-4-10-11(7-9)21-14(16-10)17-5-1-2-6-17/h1-7H,8H2,(H,15,20)(H,18,19)
• InChI Key： YPPNHSVIBIHTML-UHFFFAOYSA-N
• SMILES： S1C(=NC2C=CC(C(NCC(=O)O)=O)=CC1=2)N1C=CC=C1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 414
• Topological Polar Surface Area: 113

N-{2-(1H-Pyrrol-1-yl)-1,3-benzothiazol-6-yl-carbonyl}glycine Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-{2-(1H-Pyrrol-1-yl)-1,3-benzothiazol-6-yl-carbonyl}glycine

N-{2-(1H-Pyrrol-1-yl)-1,3-benzothiazol-6-yl-carbonyl}glycine (CAS No. 951947-53-8): An Overview of Its Structure, Properties, and Applications in Medicinal Chemistry

N-{2-(1H-Pyrrol-1-yl)-1,3-benzothiazol-6-yl-carbonyl}glycine (CAS No. 951947-53-8) is a unique compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound is characterized by its intricate molecular structure, which combines a benzothiazole core with a pyrrole substituent and a glycine moiety. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various research and development activities.

The molecular formula of N-{2-(1H-Pyrrol-1-yl)-1,3-benzothiazol-6-yl-carbonyl}glycine is C₁₅H₁₄N₄O₂S, and its molecular weight is approximately 306.36 g/mol. The compound's structure can be visualized as a benzothiazole ring attached to a pyrrole ring through a carbonyl group, with a glycine residue linked to the carbonyl carbon. This arrangement provides the molecule with multiple sites for potential interactions with biological targets, enhancing its pharmacological profile.

In recent years, significant advancements have been made in understanding the biological activities of compounds containing benzothiazole and pyrrole moieties. These functional groups are known for their ability to modulate various biological processes, including enzyme inhibition, receptor binding, and cellular signaling pathways. For instance, benzothiazoles have been extensively studied for their anti-inflammatory, antitumor, and antimicrobial properties. Similarly, pyrroles are well-documented for their role in the synthesis of natural products and their potential as scaffolds for drug discovery.

The glycine moiety in N-{2-(1H-Pyrrol-1-yl)-1,3-benzothiazol-6-yl-carbonyl}glycine adds another layer of complexity to its biological activity. Glycine is the simplest amino acid and plays crucial roles in protein synthesis and neurotransmission. When incorporated into small molecules like this compound, glycine can influence the compound's solubility, bioavailability, and interaction with cellular targets. This makes N-{2-(1H-Pyrrol-1-yl)-1,3-benzothiazol-6-yl-carbonyl}glycine an attractive candidate for developing novel therapeutic agents.

Recent studies have explored the potential applications of N-{2-(1H-Pyrrol-1-yl)-1,3-benzothiazol-6-yl-carbonyl}glycine in various disease models. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in macrophages. This suggests that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, N-{2-(1H-Pyrrol-1-yl)-1,3-benzothiazol-6-yl-carbonyl}glycine has also been investigated for its antitumor properties. Preclinical studies have demonstrated that it can induce apoptosis in cancer cells by modulating key signaling pathways such as p53 and Bcl-2. These findings indicate that this compound could be a promising lead for developing new anticancer drugs.

The pharmacokinetic properties of N-{2-(1H-Pyrrol-1-yl)-1,3-benzothiazol-6-yl-carbonyl}glycine are another important aspect to consider in its development as a therapeutic agent. Studies have shown that it exhibits good oral bioavailability and stability in physiological conditions. However, further optimization may be necessary to enhance its pharmacological profile and reduce potential side effects.

In conclusion, N-{2-(1H-Pyrrol-1-yl)-1,3-benzothiazol-6-yl-carbonyl}glycine (CAS No. 951947-53-8) is a multifaceted compound with significant potential in medicinal chemistry. Its unique molecular structure combines the beneficial properties of benzothiazole, pyrrole, and glycine moieties, making it a valuable candidate for developing novel therapeutic agents. Ongoing research continues to uncover new insights into its biological activities and mechanisms of action, paving the way for its future applications in drug discovery and development.